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Compound of Interest

Compound Name: 4-Azaspiro[2.5]octan-7-ol

CAS No.: 1368128-46-4

Cat. No.: B1449144

Get Quote

Executive Summary & Core Directive
4-Azaspiro[2.5]octan-7-ol (and its hydrochloride salts) represents a specific class of strained

spirocyclic amines often utilized as pharmaceutical intermediates. Unlike standard aliphatic

amines, the spiro[2.5]octane scaffold contains a fused cyclopropane ring, introducing significant

ring strain (~27 kcal/mol) and specific reactivity profiles.

Operational Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidative

destruction) due to the unpredictability of ring-opening byproducts. The only authorized

disposal method is high-temperature incineration via a licensed hazardous waste contractor.

Immediate Classification:

Waste Type: Hazardous Organic Waste (Toxic/Irritant).

RCRA Status: Non-listed (Characteristic Waste).

Primary Hazard: Skin/Eye Irritation (H315/H319), Respiratory Irritation (H335), Acute Toxicity

(Oral).
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Chemical Profile & Hazard Assessment
To manage disposal effectively, you must understand the material's physicochemical behavior.

This compound combines the basicity of a secondary amine with the polarity of a secondary

alcohol.

Table 1: Physicochemical & Hazard Data
Parameter Specification Operational Implication

CAS Number
1909347-89-2 (HCl salt) /

162406-13-1 (Free base)
Use for waste manifesting.

Molecular Formula C₇H₁₃NO
High nitrogen content; requires

fuel blending for incineration.

Physical State Solid (Powder) or Viscous Oil

Solids require double-bagging;

liquids require chemically

resistant HDPE/Glass.

Acidity (pKa) ~10-11 (Amine)
Strong Base. Incompatible with

acids and oxidizers.

GHS Classification Warning / Danger

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.),

H302 (Harmful if swallowed).

[1][2]

Reactivity Strained Cyclopropane Ring

Susceptible to ring-opening in

strong acidic conditions; avoid

uncontrolled neutralization.

Waste Segregation Strategy
Effective disposal begins at the bench. Mixing this compound with incompatible streams is the

most common cause of waste-container incidents.

The Scientist's Rationale: As a secondary amine, 4-Azaspiro[2.5]octan-7-ol can react violently

with oxidizing agents (forming N-oxides or cleaving the ring) and exothermically with strong
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acids. Furthermore, accidental mixing with aldehydes can form enamines/imines, releasing

water and heat.

Visualization: Segregation Logic Flow
The following diagram illustrates the decision matrix for segregating spirocyclic amine waste.

Waste Generation:
4-Azaspiro[2.5]octan-7-ol Physical State?

Solid / Powder

Liquid / Solution

Bin A: Solid Hazardous
(Double Bagged)

 No Free Liquids

Solvent Type?

Halogenated
(DCM, Chloroform) >2% Halogens

Non-Halogenated
(MeOH, EtOAc)

 <2% Halogens

Bin B: Halogenated
Organic Waste

Bin C: Non-Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating spirocyclic amine waste streams to prevent cross-

contamination and ensure regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired reagents, reaction byproducts, contaminated weighing boats.

Containment: Transfer the solid material into a clear, sealable polyethylene bag (minimum 4

mil thickness).

Secondary Containment: Place the sealed bag into a secondary container (wide-mouth

HDPE jar or a second bag).

Labeling: Affix a hazardous waste label.

Chemical Name: "4-Azaspiro[2.5]octan-7-ol (Solid)"

Hazards: "Toxic, Irritant"[1]
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Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: Rinsates, HPLC effluent, reaction mixtures.

pH Check: If the solution is highly acidic (pH < 4) or basic (pH > 10) due to reagents,

neutralize slowly to pH 6–8 using dilute acid/base before adding to the main waste carboy to

prevent heat generation in the drum.

Caution: Perform neutralization in an ice bath due to the amine's heat of neutralization.

Solvent Compatibility:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

If dissolved in Methanol/Ethanol/DMSO: Dispose in Non-Halogenated Waste.

Rinsing: Triple-rinse all glassware contaminated with the amine. The first rinse must be

treated as hazardous waste (Protocol B). The second and third rinses can often be treated

as wash water depending on local municipal codes, but the safest route is to collect all three

rinses as hazardous waste.

Emergency Spill Management
In the event of a benchtop spill, immediate containment is required to prevent respiratory

exposure to amine vapors or dust.

Visualization: Spill Response Workflow
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1. ALERT & PROTECT
Notify personnel, don PPE

(Nitrile gloves, Goggles, Lab Coat)

2. ASSESS STATE

Solid Spill Liquid Spill

Avoid Dust!
Cover with wet paper towel

or use HEPA vacuum

Absorb
Use Vermiculite or

Amine-Specific Pads

3. CLEAN & DECONTAMINATE
Wipe surface with dilute acetic acid (vinegar)

to neutralize amine residue

4. DISPOSE
Place all debris in Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing accidental spills of 4-Azaspiro[2.5]octan-7-ol.

Regulatory Compliance & Transport
When preparing the waste manifest for the disposal contractor, ensure the following codes and

descriptions are used.

US EPA (RCRA):

If the waste stream is flammable (e.g., in MeOH): D001.
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If pure substance: Not P-listed or U-listed. Classify as Non-Regulated Hazardous Waste

(unless exhibiting toxicity characteristics D004-D043 via TCLP, which is unlikely for this

specific organic).

DOT Shipping (if pure):

Likely UN 3259 (Amines, solid, corrosive, n.o.s.) or UN 2811 (Toxic solid, organic, n.o.s.).

Check specific SDS from vendor.

European Waste Code (EWC):

07 05 04* (other organic solvents, washing liquids and mother liquors).

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 136263836 (4-Azaspiro[2.5]octan-7-ol). Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1449144/docs#operational-guide-proper-disposal-of-
4-azaspiro-2-5-octan-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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